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Compound of Interest

Compound Name:
2-Deoxy-D-arabino-hexose

Propylene Dithioacetal

Cat. No.: B562354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available information on 2-Deoxy-D-arabino-hexose
Propylene Dithioacetal, a carbohydrate derivative of interest in synthetic and medicinal

chemistry. Due to the limited availability of detailed experimental data in publicly accessible

literature, this document focuses on providing a summary of known properties and a

generalized experimental approach.

Core Compound Properties
2-Deoxy-D-arabino-hexose Propylene Dithioacetal is chemically identified by the following

properties:

Property Value Source

CAS Number 91294-63-2 N/A

Molecular Formula C₉H₁₈O₄S₂ N/A

Molecular Weight 254.37 g/mol N/A

Spectroscopic Data
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Detailed, experimentally verified spectroscopic data such as ¹H NMR, ¹³C NMR, and mass

spectrometry for 2-Deoxy-D-arabino-hexose Propylene Dithioacetal are not readily available

in the surveyed scientific literature and databases. For research purposes, it is recommended

that this data be generated empirically upon synthesis and purification of the compound.

Experimental Protocols
A specific, published experimental protocol for the synthesis of 2-Deoxy-D-arabino-hexose
Propylene Dithioacetal could not be identified in the searched resources. However, a general

procedure for the formation of dithioacetals from unprotected sugars can be adapted for this

synthesis.

General Synthesis of Sugar Dithioacetals:

The synthesis of sugar dithioacetals typically involves the reaction of the parent sugar with a

thiol in the presence of a strong acid catalyst. For the target compound, 2-deoxy-D-arabino-

hexose would be reacted with 1,3-propanedithiol.

Reaction Scheme:

2-Deoxy-D-arabino-hexose + 1,3-Propanedithiol --(Acid Catalyst)--> 2-Deoxy-D-arabino-
hexose Propylene Dithioacetal

Illustrative Experimental Workflow:

The following diagram outlines a logical workflow for the synthesis, purification, and

characterization of the target compound based on standard organic chemistry laboratory

practices.
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[https://www.benchchem.com/product/b562354#spectroscopic-data-for-2-deoxy-d-arabino-
hexose-propylene-dithioacetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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